1H-Purine-2,8-diamine, N,N'-bis(3-ethylphenyl)-6-(4-morpholinyl)-

Specification

• CAS No.: 682337-74-2
• Molecular Formula: C25H29N7O
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 2-N,8-N-bis(3-ethylphenyl)-6-morpholin-4-yl-7H-purine-2,8-diamine
• Standard InChI: InChI=1S/C25H29N7O/c1-3-17-7-5-9-19(15-17)26-24-28-21-22(29-24)30-25(27-20-10-6-8-18(4-2)16-20)31-23(21)32-11-13-33-14-12-32/h5-10,15-16H,3-4,11-14H2,1-2H3,(H3,26,27,28,29,30,31)
• Standard InChI Key: LYFJXNJDZLKLTA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC2=NC3=C(N2)C(=NC(=N3)NC4=CC=CC(=C4)CC)N5CCOCC5

Introduction

Synthesis and Preparation

The synthesis of purine derivatives typically involves multi-step reactions, including condensation reactions and nucleophilic substitutions. For compounds like 1H-Purine-2,8-diamine, N,N'-bis(3-ethylphenyl)-6-(4-morpholinyl)-, synthesis might involve starting materials such as purine bases, alkyl halides, and morpholine, followed by various organic transformations to introduce the desired substituents.

Biological Activities and Potential Applications

Purine derivatives are known for their diverse biological activities, including roles as enzyme inhibitors, receptor antagonists, and anticancer agents. For instance, some purine derivatives have been studied as inhibitors of vascular endothelial growth factor receptors (VEGFRs), which are involved in angiogenesis and tumor growth. The specific biological activity of 1H-Purine-2,8-diamine, N,N'-bis(3-ethylphenyl)-6-(4-morpholinyl)- would depend on its interactions with biological targets, which could be explored through in vitro and in vivo studies.

Research Findings and Future Directions

While specific research findings on 1H-Purine-2,8-diamine, N,N'-bis(3-ethylphenyl)-6-(4-morpholinyl)- are not available, studies on similar compounds suggest potential applications in pharmacology and medicine. Future research should focus on synthesizing this compound and evaluating its biological activities using various biochemical assays.